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Compound of Interest

Compound Name: Sodium nitromalonaldehyde

Cat. No.: B7817628

Get Quote

This technical guide provides a comprehensive overview of sodium nitromalonaldehyde, a

versatile reagent in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development and materials science, offering detailed information on its

properties, synthesis, and applications.

Chemical Identity and Properties
Sodium nitromalonaldehyde is an organic compound that exists in both anhydrous and

monohydrate forms. The monohydrate is the more commonly supplied form.

CAS Number:

Sodium Nitromalonaldehyde Monohydrate: 34461-00-2[1][2][3][4]

Sodium Nitromalonaldehyde (Anhydrous): 34461-00-2[5][6]

Synonyms: (1-Formyl-1-nitro-2-oxoethyl) sodium, 3-Hydroxy-2-nitro-2-propenal sodium salt,

Sodium nitromalondialdehyde.[4]
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The quantitative properties of sodium nitromalonaldehyde are summarized in the table

below.

Property Anhydrous Form Monohydrate Form

Molecular Formula C₃H₂NNaO₄[1][4][5] C₃H₂NNaO₄·H₂O[2]

Molecular Weight 139.04 g/mol [1][4][5] 157.06 g/mol [2]

Appearance -
White crystalline solid[1][7],

Pink or tan needles[8]

Melting Point - 120-124 °C[1]

Boiling Point 257.1 °C at 760 mmHg[3] -

Flash Point 126.1 °C[1][3] Not Applicable

Vapor Pressure 0.00222 mmHg at 25 °C[1][3] -

Solubility
Soluble in water and polar

organic solvents[1][7]

Soluble in water and polar

organic solvents[1][7]

Storage Temperature 2-8 °C[5] 2-8 °C

Safety and Handling
Sodium nitromalonaldehyde is a hazardous substance that requires careful handling.

Hazards: It is harmful if swallowed, inhaled, or comes into contact with skin, and it causes

severe skin burns and eye damage.[1][7] It is also classified as highly flammable and is

reported to react violently with water.[1][7] Caution is advised as it may form explosive

peroxides and is considered impact-sensitive and thermally unstable.[1][7][8]

Personal Protective Equipment (PPE): Appropriate PPE, including eye shields, face shields,

gloves, and a P3 respirator cartridge or N95 dust mask, should be worn when handling this

compound.

Storage: Store in a cool, dry place, away from sources of ignition, at a temperature between

2-8°C.[5] It is classified under Storage Class 8A for combustible, corrosive hazardous

materials.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7817628/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sodium-nitromalonaldehyde
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://m.chemicalbook.com/ProdSupplierGWCB7269619_EN.htm
https://wap.guidechem.com/encyclopedia/nitromalonaldehyde-sodium-dic369539.html
https://www.scbt.com/p/sodium-nitromalonaldehyde-monohydrate-34461-00-2
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://m.chemicalbook.com/ProdSupplierGWCB7269619_EN.htm
https://wap.guidechem.com/encyclopedia/nitromalonaldehyde-sodium-dic369539.html
https://www.scbt.com/p/sodium-nitromalonaldehyde-monohydrate-34461-00-2
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chembk.com/en/chem/NITROMALONALDEHYDE%20SODIUM%20SALT
http://orgsyn.org/demo.aspx?prep=cv4p0844
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chemnet.com/cas/en/34461-00-2/Nitromalonaldehyde-Sodium.html
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chemnet.com/cas/en/34461-00-2/Nitromalonaldehyde-Sodium.html
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chemnet.com/cas/en/34461-00-2/Nitromalonaldehyde-Sodium.html
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chembk.com/en/chem/NITROMALONALDEHYDE%20SODIUM%20SALT
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chembk.com/en/chem/NITROMALONALDEHYDE%20SODIUM%20SALT
https://wap.guidechem.com/encyclopedia/nitromalonaldehyde-sodium-dic369539.html
https://www.benchchem.com/product/b7817628/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sodium-nitromalonaldehyde
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chembk.com/en/chem/NITROMALONALDEHYDE%20SODIUM%20SALT
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chembk.com/en/chem/NITROMALONALDEHYDE%20SODIUM%20SALT
https://chembk.com/en/chem/SODIUM%20NITROMALONALDEHYDE%20MONOHYDRATE
https://www.chembk.com/en/chem/NITROMALONALDEHYDE%20SODIUM%20SALT
http://orgsyn.org/demo.aspx?prep=cv4p0844
https://wap.guidechem.com/encyclopedia/nitromalonaldehyde-sodium-dic369539.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7817628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Synthesis
A reliable method for the preparation of sodium nitromalonaldehyde monohydrate is

documented in Organic Syntheses.[8] The procedure involves the reaction of mucobromic acid

with sodium nitrite.

Materials:

2-liter three-necked round-bottomed flask

Thermometer, dropping funnel, mechanical stirrer, gas vent

Mucobromic acid (258 g, 1 mole)

Sodium nitrite (258 g, 3.74 moles)

95% Ethanol (650 ml)

Water (350 ml)

Ice bath

Procedure:

Preparation of Sodium Nitrite Solution: In the flask, dissolve 258 g of sodium nitrite in 250 ml

of water. Heat and stir the mixture to ensure complete dissolution.

Preparation of Mucobromic Acid Solution: Dissolve 258 g of mucobromic acid in 250 ml of

warm 95% ethanol.

Reaction: Transfer the mucobromic acid solution to the dropping funnel. Add it dropwise to

the stirred sodium nitrite solution over a period of 70-80 minutes. A mildly exothermic

reaction will occur, turning the solution deep red and evolving gas.

Temperature Control: Maintain the reaction temperature at 54 ± 1°C using an ice bath as

needed.
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Stirring and Cooling: After the addition is complete, stir the mixture for an additional 10

minutes at the same temperature. Then, cool the mixture to 0–5°C in an ice bath, which will

cause a fine, yellow precipitate to form.

Isolation of Crude Product: Collect the yellow precipitate on a pre-chilled Büchner funnel.

Recrystallization: Transfer the moist crude product to a 1-liter flask. Add a mixture of 400 ml

of 95% ethanol and 100 ml of water and heat to boiling.

Purification: Filter the hot solution to remove any fine yellow solid impurities. Cool the clear

red filtrate to 0–5°C to induce crystallization.

Final Product: Collect the recrystallized product, which appears as pink or tan needles, on a

Büchner funnel and air-dry at room temperature. The expected yield is 57–65 g (36–41%).[8]

A simpler, alternative method involves the reaction of nitromalonaldehyde with sodium

hydroxide, followed by filtration, crystallization, and drying.[1][7]
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Synthesis of Sodium Nitromalonaldehyde Monohydrate

Reactants

Reaction & Purification

Final Product

Mucobromic Acid in Ethanol

Dropwise addition at 54°C

Sodium Nitrite in Water

Cool to 0-5°C & Precipitate

Stir 10 min

Filter Crude Product

Recrystallize from Ethanol/Water

Filter Pure Product

Air Dry

Sodium Nitromalonaldehyde
Monohydrate
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Applications of Sodium Nitromalonaldehyde
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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